Cas no 1805272-32-5 (Ethyl 2-chloro-4-(difluoromethyl)-3-methylpyridine-6-acetate)

• Product Name: Ethyl 2-chloro-4-(difluoromethyl)-3-methylpyridine-6-acetate
• CAS No: 1805272-32-5
• MF: C₁₁H₁₂ClF₂NO₂
• MW: 263.66828918457
• CID: 4873066
• Update Time: 2025-10-30

Ethyl 2-chloro-4-(difluoromethyl)-3-methylpyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-4-(difluoromethyl)-3-methylpyridine-6-acetate

• Inchi： 1S/C11H12ClF2NO2/c1-3-17-9(16)5-7-4-8(11(13)14)6(2)10(12)15-7/h4,11H,3,5H2,1-2H3
• InChI Key： NBUDZFKEXWHJNS-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C(C(F)F)=CC(CC(=O)OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-chloro-4-(difluoromethyl)-3-methylpyridine-6-acetate

Comprehensive Overview of Ethyl 2-chloro-4-(difluoromethyl)-3-methylpyridine-6-acetate (CAS No. 1805272-32-5)

The compound Ethyl 2-chloro-4-(difluoromethyl)-3-methylpyridine-6-acetate (CAS No. 1805272-32-5) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. With its unique molecular structure featuring a difluoromethyl group and an ethyl acetate moiety, this compound exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel bioactive molecules and advanced materials.

One of the key reasons for the growing interest in Ethyl 2-chloro-4-(difluoromethyl)-3-methylpyridine-6-acetate is its versatility in organic synthesis. The presence of the chloro and difluoromethyl groups allows for selective functionalization, enabling the creation of complex molecular architectures. This characteristic is particularly relevant in the context of modern drug discovery, where the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. As a result, this compound is often discussed in forums and publications focusing on fluorine chemistry and medicinal chemistry.

In the agrochemical sector, Ethyl 2-chloro-4-(difluoromethyl)-3-methylpyridine-6-acetate is recognized for its potential role in the synthesis of next-generation crop protection agents. The pyridine core, combined with the difluoromethyl substituent, offers a promising scaffold for designing molecules with improved pesticidal or herbicidal activity. This aligns with the current industry trend toward developing sustainable agrochemicals that minimize environmental impact while maintaining efficacy. Searches for pyridine-based agrochemicals and fluorinated pesticides often highlight the relevance of this compound.

From a material science perspective, the incorporation of Ethyl 2-chloro-4-(difluoromethyl)-3-methylpyridine-6-acetate into polymeric or supramolecular systems is an area of active research. The ethyl acetate group provides a handle for further modifications, making it a useful building block for creating functional materials with tailored properties. This is particularly appealing in the development of advanced coatings, electronic materials, and catalysts, where precise control over molecular structure is critical.

The synthesis and characterization of Ethyl 2-chloro-4-(difluoromethyl)-3-methylpyridine-6-acetate are well-documented in the literature, with emphasis on optimizing yield and purity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to ensure the compound meets the stringent requirements of industrial and academic applications. Discussions around synthetic methodologies and analytical validation frequently reference this compound as a case study.

In conclusion, Ethyl 2-chloro-4-(difluoromethyl)-3-methylpyridine-6-acetate (CAS No. 1805272-32-5) represents a compelling example of how targeted molecular design can address diverse challenges across multiple industries. Its applications in pharmaceuticals, agrochemicals, and material science underscore its importance as a versatile chemical intermediate. As research continues to uncover new uses for this compound, its relevance in both academic and industrial settings is expected to grow significantly.